Cas no 1246184-61-1 (6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine)

6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring both bromo and iodo substituents on an imidazo[1,2-a]pyridine scaffold. This structure offers versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of halogen atoms at the 6- and 3-positions enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating further functionalization. The methyl group at the 7-position enhances stability and influences electronic properties. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it suitable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for developing biologically active molecules.
6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine structure
1246184-61-1 structure
Product Name:6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine
CAS No:1246184-61-1
MF:C8H6BrIN2
MW:336.955112934113
MDL:MFCD22628058
CID:2193085
Update Time:2025-10-05

6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-iodo-7-methylh-imidazo[1,2-a]pyridine
    • 6-bromo-3-iodo-7-methylimidazo[1,2-a]pyridine
    • LWAVFLMXSGFCHY-UHFFFAOYSA-N
    • 6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine
    • MDL: MFCD22628058
    • Inchi: 1S/C8H6BrIN2/c1-5-2-8-11-3-7(10)12(8)4-6(5)9/h2-4H,1H3
    • InChI Key: LWAVFLMXSGFCHY-UHFFFAOYSA-N
    • SMILES: IC1=CN=C2C=C(C)C(=CN21)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Topological Polar Surface Area: 17.3

6-Bromo-3-iodo-7-methylimidazo[1,2-a]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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